Cas no 1261915-46-1 (3-(3-Formylphenyl)-2-methoxybenzoic acid)

• Product Name: 3-(3-Formylphenyl)-2-methoxybenzoic acid
• CAS No: 1261915-46-1
• MF: C₁₅H₁₂O₄
• MW: 256.253384590149
• MDL: MFCD18319218
• CID: 2763200
• PubChem ID: 53225149
• Update Time: 2025-10-18

3-(3-Formylphenyl)-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Formylphenyl)-2-methoxybenzoic acid, 95%
• SCHEMBL2556018
• 3'-Formyl-2-methoxy[1,1'-biphenyl]-3-carboxylic acid
• 1261915-46-1
• 3-(3-FORMYLPHENYL)-2-METHOXYBENZOIC ACID
• MFCD18319218
• DTXSID40688881
• 3-(3-Formylphenyl)-2-methoxybenzoic acid

• MDL： MFCD18319218
• Inchi： 1S/C15H12O4/c1-19-14-12(6-3-7-13(14)15(17)18)11-5-2-4-10(8-11)9-16/h2-9H,1H3,(H,17,18)
• InChI Key： JNIDTELSRKSKGH-UHFFFAOYSA-N
• SMILES： O(C)C1C(C(=O)O)=CC=CC=1C1C=CC=C(C=O)C=1

Computed Properties

• Exact Mass: 256.07355886Da
• Monoisotopic Mass: 256.07355886Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-(3-Formylphenyl)-2-methoxybenzoic acid

Introduction to 3-(3-Formylphenyl)-2-methoxybenzoic acid (CAS No. 1261915-46-1)

3-(3-Formylphenyl)-2-methoxybenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1261915-46-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural and functional properties. The presence of both a formyl group and a methoxy group in its molecular structure imparts distinct reactivity and potential applications, making it a subject of interest for synthetic chemists and biologists alike.

The molecular structure of 3-(3-Formylphenyl)-2-methoxybenzoic acid consists of a benzoic acid core substituted with a formyl group at the 3-position and a methoxy group at the 2-position. This arrangement creates a molecule with potential for diverse chemical transformations, including condensation reactions, oxidation, and reduction processes. Such structural features are often exploited in the synthesis of more complex molecules, particularly in the development of pharmaceutical intermediates and fine chemicals.

In recent years, there has been growing interest in benzoic acid derivatives due to their wide range of biological activities. 3-(3-Formylphenyl)-2-methoxybenzoic acid has been explored for its potential role in various biochemical pathways. For instance, its formyl group can participate in Schiff base formation, leading to the creation of heterocyclic compounds that may exhibit antimicrobial or anti-inflammatory properties. Additionally, the methoxy group can influence electronic properties, making the molecule suitable for applications in photochemical reactions and material science.

One of the most compelling aspects of 3-(3-Formylphenyl)-2-methoxybenzoic acid is its utility as a building block in medicinal chemistry. Researchers have utilized this compound to synthesize novel analogs with enhanced pharmacological profiles. For example, studies have demonstrated its role in developing inhibitors targeting specific enzymatic pathways involved in diseases such as cancer and neurodegenerative disorders. The formyl group serves as a versatile handle for further functionalization, allowing chemists to tailor the molecule for particular biological targets.

The methoxy group at the 2-position also contributes to the compound's reactivity and selectivity. In certain synthetic pathways, this group can act as an electron-donating moiety, influencing the electronic distribution across the molecule. This property is particularly valuable in designing molecules that interact with biological targets through specific electronic interactions, such as hydrogen bonding or hydrophobic effects. As a result, 3-(3-Formylphenyl)-2-methoxybenzoic acid has found applications in both academic research and industrial processes where precision and selectivity are paramount.

Recent advancements in computational chemistry have further enhanced our understanding of 3-(3-Formylphenyl)-2-methoxybenzoic acid's potential applications. Molecular modeling studies have predicted its interactions with various biological receptors, providing insights into possible mechanisms of action. These computational approaches complement experimental work by allowing researchers to screen large libraries of compounds efficiently before conducting costly laboratory trials. Such integration of computational and experimental methods has accelerated the discovery process in drug development.

The synthesis of 3-(3-Formylphenyl)-2-methoxybenzoic acid itself presents an interesting challenge due to its structural complexity. Traditional synthetic routes often involve multi-step sequences that require careful optimization to achieve high yields and purity. However, recent innovations in synthetic methodologies have streamlined these processes, making it more feasible to produce this compound on an industrial scale. Techniques such as catalytic hydrogenation and asymmetric synthesis have been particularly effective in improving both efficiency and selectivity during production.

Beyond its pharmaceutical applications, 3-(3-Formylphenyl)-2-methoxybenzoic acid has shown promise in material science research. Its unique electronic properties make it suitable for use in organic electronics, where it can serve as an intermediate in the synthesis of conductive polymers or light-emitting materials. Additionally, its ability to form stable complexes with metal ions suggests potential uses in coordination chemistry and catalysis.

The safety profile of 3-(3-Formylphenyl)-2-methoxybenzoic acid is another critical consideration for researchers handling this compound. While it does not pose significant health risks under normal conditions, appropriate handling procedures must be followed to ensure worker safety. Storage conditions should be controlled to prevent degradation, and personal protective equipment (PPE) should be used when handling larger quantities or performing sensitive experiments.

In conclusion,3-(3-Formylphenyl)-2-methoxybenzoic acid (CAS No. 1261915-46-1) is a versatile compound with broad applications across multiple scientific disciplines. Its unique structural features enable diverse chemical transformations and biological activities, making it a valuable tool for researchers working on drug discovery, material science, and beyond. As our understanding of its properties continues to grow, this compound is likely to play an increasingly important role in future scientific advancements.